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Compound of Interest

Compound Name: Dodecyltrimethoxysilane

Cat. No.: B1293929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for

Dodecyltrimethoxysilane (CAS No: 3069-21-4). The information is compiled to ensure safe

laboratory and research use, presenting quantitative data in accessible formats and outlining

standard experimental methodologies for hazard determination.

Introduction
Dodecyltrimethoxysilane is a long-chain alkyltrimethoxysilane.[1] It is a colorless to pale

yellow liquid used as a silane coupling agent and surface modifier, particularly to enhance

hydrophobicity and improve the bonding between inorganic and organic materials.[2][3] Its

applications are found in coatings, adhesives, construction for water-repellent treatments, and

surface modification of nanoparticles.[2][3][4] Given its reactive nature, a thorough

understanding of its safety profile is critical for professionals handling this chemical.

Physical and Chemical Properties
The physical and chemical properties of Dodecyltrimethoxysilane are crucial for

understanding its behavior and for safe handling and storage.
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Property Value Source(s)

Molecular Formula C₁₅H₃₄O₃Si [5]

Molecular Weight 290.51 g/mol [5]

Appearance
Colorless to yellowish

transparent liquid
[2][6]

Odor Mild / No information available [1][7]

Melting Point -40 °C / -40 °F [6][7]

Boiling Point
125 °C / 257 °F (at unknown

pressure)
[6][7]

117-118 °C @ 1.25 Torr [8]

Density 0.89 g/cm³ [7][9]

Flash Point 108 °C / 226.4 °F (closed cup) [7][9]

Solubility
Insoluble in water; soluble in

ordinary solvents
[6]

Hazard Identification and Classification
Dodecyltrimethoxysilane is classified based on the Globally Harmonized System (GHS). The

primary hazards are related to irritation.[5]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Sources:[5][6][9]
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Signal Word: Warning[5]

Hazard Pictogram:

alt text

Experimental Protocols for Hazard Determination
The hazard classifications listed above are determined by standardized experimental protocols.

Below are brief descriptions of the methodologies typically employed.

Skin Irritation (OECD Test Guideline 439): This in vitro method uses a reconstructed human

epidermis (RhE) model that mimics the properties of human skin.[3][4][6] The test chemical

is applied topically to the RhE tissue. Skin irritation potential is assessed by measuring cell

viability after a set exposure time, typically using an MTT assay. A reduction in cell viability

below 50% indicates that the substance is an irritant (GHS Category 2).[6][10] This method is

a replacement for traditional animal testing.[11]

Eye Irritation (OECD Test Guideline 405): The potential for acute eye irritation or corrosion is

evaluated.[12] Historically, this test involved applying a single dose of the substance to one

eye of an albino rabbit, using the other eye as a control.[1][13] Lesions of the cornea, iris,

and conjunctiva are scored at specific intervals (e.g., 1, 24, 48, and 72 hours) to determine

the degree and reversibility of irritation.[1][14] Modern approaches prioritize a weight-of-the-

evidence analysis and in vitro methods to reduce animal testing.[1]

Flash Point (ASTM D93): The flash point is determined using a Pensky-Martens closed-cup

tester.[5][9] A sample of the chemical is heated at a slow, constant rate while being stirred.

[15] An ignition source is applied at specified temperature intervals. The flash point is the

lowest temperature at which the vapors above the liquid ignite momentarily.[15][16]

Respiratory Irritation (OECD Test Guideline 403): Acute inhalation toxicity studies provide

information on health hazards from short-term exposure.[17][18] Typically, rats are exposed

to the test article (as a vapor or aerosol) for a set duration, usually 4 hours.[18] Animals are

observed for at least 14 days for signs of toxicity and mortality.[18] This data is used to

estimate the lethal concentration (LC50) and identify respiratory tract irritation.[19]
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Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are paramount to minimize exposure and risk.

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

breathing vapors or mists.[9][15]

Avoid contact with skin and eyes.[9]

Wash hands and any exposed skin thoroughly after handling.[7][20]

Keep away from heat, sparks, and open flames.[17]

Use non-sparking tools to prevent ignition from electrostatic discharge.[9]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][9]

Store away from incompatible materials such as moisture and water, as it can hydrolyze.

[11]

Store under an inert gas atmosphere.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][15]

Skin Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) and

appropriate protective clothing to prevent skin exposure.[7][11]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-approved respirator with an organic vapor cartridge.[11][15]
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Emergency Procedures
First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Get medical attention.[7][9]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

If skin irritation occurs, get medical advice. Take off contaminated clothing and wash it

before reuse.[7][9]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If you

feel unwell, call a poison center or doctor.[9]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Call a physician or poison control center immediately.[9][21]

Accidental Release Measures:

Ensure adequate ventilation and evacuate unnecessary personnel.[15]

Wear appropriate personal protective equipment.[7]

Prevent the product from entering drains.[15]

Contain the spill and soak it up with inert absorbent material (e.g., sand, earth).[7][15]

Collect and place in a suitable, closed container for disposal.[7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[9][21]

Unsuitable Extinguishing Media: A solid water stream may scatter and spread the fire.[15]

[17]

Specific Hazards: Irritating fumes may develop when exposed to high temperatures.[11]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[7][9]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

Unused or unwanted material should be treated as hazardous waste and disposed of by a

licensed professional waste disposal service.[9][20]

Workflow for Safe Handling of
Dodecyltrimethoxysilane
The following diagram illustrates the logical workflow for safely managing

Dodecyltrimethoxysilane in a research environment.
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1. Pre-Handling & Planning

2. Safe Handling & Use

3. Emergency & Spill Response

Personnel Exposure Chemical Spill

4. Storage & Disposal

Review Safety Data Sheet (SDS)

Assess Risks for Planned Procedure

Identify Required PPE & Controls
(Fume Hood, etc.)

Verify Engineering Controls
(e.g., Fume Hood is ON)

Don Required PPE
(Gloves, Goggles, Lab Coat)

Handle Chemical in Ventilated Area

Keep Container Closed When Not in Use Spill or Exposure Occurs

Wash Hands After Use

Store in Cool, Dry, Ventilated Area
Away from Moisture

Skin Contact:
Wash with soap/water for 15 min

Exposure

Evacuate & Ventilate Area

Spill

Seek Medical Attention

Eye Contact:
Rinse with water for 15 min

Inhalation:
Move to fresh air

Wear Appropriate PPE Contain with Inert Absorbent Collect in Sealed Container for Disposal

Collect Waste in Labeled,
Sealed Hazardous Waste Container

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for safe handling of Dodecyltrimethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Dodecyltrimethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293929#dodecyltrimethoxysilane-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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